Cas no 1643563-37-4 (5-Bromo-[2-ethyl-4-(iso-propyl)-d12]-thiazole)

5-Bromo-[2-ethyl-4-(iso-propyl)-d12]-thiazole structure
1643563-37-4 structure
Product Name:5-Bromo-[2-ethyl-4-(iso-propyl)-d12]-thiazole
CAS No:1643563-37-4
MF:C8H12BrNS
MW:246.230520248413
CID:6810893
PubChem ID:133553997
Update Time:2025-03-06

5-Bromo-[2-ethyl-4-(iso-propyl)-d12]-thiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-[2-ethyl-4-(iso-propyl)-d12]-thiazole
    • CS-19999
    • 1643563-37-4
    • Inchi: 1S/C8H12BrNS/c1-4-6-10-7(5(2)3)8(9)11-6/h5H,4H2,1-3H3/i1D3,2D3,3D3,4D2,5D
    • InChI Key: YSOYTWBGGONAKN-WWKUACGSSA-N
    • SMILES: BrC1=C(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])N=C(C([2H])([2H])C([2H])([2H])[2H])S1

Computed Properties

  • Exact Mass: 245.06270Da
  • Monoisotopic Mass: 245.06270Da
  • Isotope Atom Count: 12
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 41.1Ų
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